N-(2,2-dimethoxyethyl)-N'-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]ethanediamide

• IUPAC Name: N-(2,2-dimethoxyethyl)-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H24N4O4S/c1-11-5-6-15(12(2)7-11)23-17(13-9-28-10-14(13)22-23)21-19(25)18(24)20-8-16(26-3)27-4/h5-7,16H,8-10H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key: PLDPUXKNAHKTNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C(=O)NCC(OC)OC)C
• Molecular Formula: C19H24N4O4S
• Molecular Weight: 404.5 g/mol
• CAS No.: 899756-14-0

Description

N-(2,2-dimethoxy

Scientific Research Applications

Synthesis and Biological Activity

• Cytotoxic Activity in Cancer Research : Carboxamide derivatives similar to N-(2,2-dimethoxyethyl)-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide have been synthesized and tested for cytotoxic activity against cancer cell lines like murine leukemia, Lewis lung carcinoma, and human Jurkat leukemia cells. Some compounds demonstrated potent cytotoxicity with IC(50) values less than 10 nM, indicating significant potential in cancer research (Deady et al., 2003).

• Anticancer Activity : Analogues of this compound have shown effectiveness against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers, according to the National Cancer Institute's screening protocol (Ahsan, 2012).

Chemical Structure and Analysis

• Hirshfeld Surface Analysis : Research involving antipyrine-like derivatives, which are structurally similar to the compound , focused on their X-ray structure, Hirshfeld surface analysis, and DFT calculations. These studies provide insights into the molecular interactions and stability of similar compounds (Saeed et al., 2020).

• Crystal Structure Analysis : The crystal and molecular structure of related compounds has been analyzed, contributing to a better understanding of molecular interactions and potential applications in material science and pharmaceuticals (Prabhuswamy et al., 2016).

Antimicrobial and Anticonvulsant Activities

• Antibacterial Activity : Studies on analogues of this compound have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

• Anticonvulsant Activity : Similar compounds have been evaluated for anticonvulsant activity, indicating potential applications in the treatment of seizure disorders (Ahsan et al., 2013).